Cas no 1396583-45-1 (2-(benzylsulfanyl)-N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}acetamide)

• Product Name: 2-(benzylsulfanyl)-N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}acetamide
• CAS No: 1396583-45-1
• MF: C₂₁H₂₅N₃O₂S
• MW: 383.507103681564
• CID: 5896160
• PubChem ID: 71786523
• Update Time: 2025-07-31

2-(benzylsulfanyl)-N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfanyl-N-[[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl]acetamide
• 2-(benzylsulfanyl)-N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}acetamide
• VU0534389-1
• 1396583-45-1
• 2-(benzylthio)-N-((1-nicotinoylpiperidin-4-yl)methyl)acetamide
• F6178-3552
• AKOS024534956

• Inchi： 1S/C21H25N3O2S/c25-20(16-27-15-18-5-2-1-3-6-18)23-13-17-8-11-24(12-9-17)21(26)19-7-4-10-22-14-19/h1-7,10,14,17H,8-9,11-13,15-16H2,(H,23,25)
• InChI Key： JKCXTAFSKSPVAQ-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C(C2=CC=CN=C2)=O)CC1)(=O)CSCC1=CC=CC=C1

Computed Properties

• Exact Mass: 383.16674822g/mol
• Monoisotopic Mass: 383.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.6Ų

Additional information on 2-(benzylsulfanyl)-N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}acetamide

2-(benzylsulfanyl)-N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}acetamide: A Comprehensive Overview

CAS No. 1396583-45-1 refers to the compound 2-(benzylsulfanyl)-N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}acetamide, a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzylsulfanyl group, a pyridine moiety, and a piperidine ring, all of which contribute to its diverse chemical properties.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity, making it more accessible for research and industrial applications. The structure of 2-(benzylsulfanyl)-N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}acetamide has been extensively studied using techniques such as X-ray crystallography and NMR spectroscopy, providing insights into its spatial arrangement and electronic properties.

One of the most promising applications of this compound lies in the field of drug delivery systems. Its unique chemical structure allows for the attachment of various bioactive molecules, making it a potential candidate for targeted drug delivery. Recent studies have demonstrated its ability to enhance the solubility and bioavailability of poorly soluble drugs, which is a critical challenge in pharmaceutical development.

In addition to its pharmaceutical applications, CAS No. 1396583-45-1 has shown potential in materials science. Its thermal stability and mechanical properties make it a suitable candidate for use in polymer composites and advanced materials. Researchers have explored its role as a stabilizing agent in polymer blends, where it enhances the compatibility between different polymer phases.

The biological activity of this compound has also been a subject of extensive research. Studies have shown that it exhibits moderate anti-inflammatory and antioxidant properties, which could be harnessed for developing new therapeutic agents. Furthermore, its interaction with biological membranes has been investigated, revealing potential applications in membrane stabilization and drug permeability enhancement.

From an environmental perspective, the degradation pathways of 2-(benzylsulfanyl)-N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}acetamide have been studied under various conditions, including aerobic and anaerobic environments. These studies have provided valuable insights into its environmental fate and toxicity profile, which are crucial for assessing its safety in industrial and pharmaceutical applications.

In conclusion, CAS No. 1396583-45-1, or 2-(benzylsulfanyl)-N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}acetamide, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a valuable tool in both academic research and industrial development.